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Compound of Interest

Compound Name: Phenylahistin

Cat. No.: B1241939 Get Quote

Essential Safety and Handling of Phenylephrine
Disclaimer: The substance "Phenylahistin" was not identifiable. This guide pertains to

Phenylephrine, a compound with a similar name, and is intended for informational purposes for

laboratory and drug development professionals. Always consult the specific Safety Data Sheet

(SDS) for the material you are handling.

Phenylephrine is a synthetic amine used in pharmaceutical applications. Handling this

compound requires strict adherence to safety protocols to mitigate risks of exposure and

ensure a safe laboratory environment. This guide provides essential information on personal

protective equipment (PPE), handling procedures, and disposal plans.

Health Hazard Summary
Phenylephrine is classified with several health hazards. It is harmful if swallowed or in contact

with skin, causes skin and serious eye irritation, and may cause an allergic skin reaction or

respiratory irritation.[1] There is also suspicion of it damaging fertility or the unborn child and it

may cause damage to organs.[1]
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)

Harmful in contact with skin Acute toxicity, dermal (Category 4)

Causes skin irritation Skin irritation (Category 2)

Causes serious eye irritation Eye irritation (Category 2A)

May cause an allergic skin reaction Sensitization - skin (Category 1B)

May cause respiratory irritation Specific target organ toxicity (single exposure) 3

Suspected of damaging fertility or the unborn

child
Reproductive toxicity 2

May cause damage to organs Specific target organ toxicity (single exposure) 2

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for handling

Phenylephrine.[2] The following table summarizes the recommended PPE based on safety

data sheets.
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Body Part Personal Protective Equipment

Hands

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required.[2] It is recommended to

wear two pairs of chemotherapy gloves when

compounding, administering, and disposing of

hazardous drugs.[3] Change gloves regularly or

immediately if they are torn, punctured, or

contaminated.[3]

Eyes/Face

Tightly fitting safety goggles or a face shield

should be worn to protect against splashes and

dust.[2][4]

Body

A disposable, low-permeability gown with a solid

front, long sleeves, and tight-fitting cuffs is

necessary.[3] Laboratory coats made of

absorbent materials are not suitable.[2]

Respiratory

Respiratory protection, such as a particulate

filter respirator (e.g., P2 or N95), is necessary

when handling the powder form or if there is a

risk of dust or aerosol formation.[5]

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle Phenylephrine in a well-ventilated area, preferably within a

fume hood or other containment system, to minimize inhalation exposure.[6][7] Facilities

should be equipped with an eyewash station and a safety shower.[8]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust

or aerosols.[5] Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[3]

Storage: Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated

area.[4][9] Keep away from incompatible materials such as acids, acid anhydrides, acid

chlorides, and oxidizing agents.[1]
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First-Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[9]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove contaminated clothing and wash it before reuse.[10] If skin irritation or a rash

occurs, get medical advice.[4]

After Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[9]

After Swallowing: Rinse mouth and immediately call a doctor.[1][5] Do not induce vomiting

unless directed to do so by medical personnel.[10]

Spill and Disposal Procedures
Spill Response: In case of a spill, evacuate the area.[8] Wear appropriate PPE.[6] For solid

spills, carefully sweep or scoop up the material to avoid creating dust and place it in a

suitable container for disposal.[5] For liquid spills, contain and collect the spillage with a non-

combustible, absorbent material (e.g., sand, earth) and place it in a container for disposal.[6]

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

environmental regulations.[8] Do not allow the substance to enter sewers or waterways.[1]

Experimental Workflow for Safe Handling
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Safe Handling Workflow for Phenylephrine

Preparation

Handling

Disposal & Post-Handling

Conduct Risk Assessment

Gather Required PPE

Prepare Handling Area (Fume Hood)

Verify Emergency Equipment (Eyewash, Shower)

Don Appropriate PPE

Weigh/Handle Phenylephrine in Containment

Perform Experimental Procedure

Clean Work Area Post-Handling

Segregate Waste (Contaminated PPE, Material)

Dispose of Waste per Regulations

Doff PPE Correctly

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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